Cas no 3224-48-4 (n-Tetradecyl isothiocyanate)

• Product Name: n-Tetradecyl isothiocyanate
• CAS No: 3224-48-4
• MF: C₁₅H₂₉NS
• MW: 255.462463140488
• MDL: MFCD00041122
• CID: 84667
• PubChem ID: 137861
• Update Time: 2025-04-18

n-Tetradecyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• n-Tetradecyl isothiocyanate
• 1-Tetradecyl isothiocyanate
• Myristyl isothiocyanate
• 1-isothiocyanatotetradecane
• Tetradecyl isothiocyanate
• Tetradecane,1-isothiocyanato
• Tetradecyl-isothiocyanat
• Tetradecylsenfoel
• SCHEMBL330890
• 3224-48-4
• DTXSID50185997
• MFCD00041122
• GEO-03397
• 1-Isothiocyanatotetradecane #
• FT-0634729
• AKOS015839790
• DTXCID90108488
• DB-048185

• MDL： MFCD00041122
• Inchi： 1S/C15H29NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-15-17/h2-14H2,1H3
• InChI Key： PMVOXLZEOLARED-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCCCCCCCCC
• BRN： 1781073

Computed Properties

• Exact Mass: 255.20200
• Monoisotopic Mass: 255.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 0,89 g/cm3
• Boiling Point: 165 °C
• Flash Point: 164-165°C/3mm
• Refractive Index: 1.4824
• PSA: 44.45000
• LogP: 5.79030
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

n-Tetradecyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Safety Instruction： S26-S36/37/39
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R36/37/38
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II